Cas no 197231-02-0 (Butanoic acid, 2-hydroxy-4-oxo-4-(phenylthio)-, ethyl ester, (2S)-)

• Product name: Butanoic acid, 2-hydroxy-4-oxo-4-(phenylthio)-, ethyl ester, (2S)-
• CAS No: 197231-02-0
• MF: C₁₂H₁₄O₄S
• MW: 254.302162647247
• CID: 1388655

Butanoic acid, 2-hydroxy-4-oxo-4-(phenylthio)-, ethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-hydroxy-4-oxo-4-(phenylthio)-, ethyl ester, (2S)-

• Inchi： 1S/C12H14O4S/c1-2-16-12(15)10(13)8-11(14)17-9-6-4-3-5-7-9/h3-7,10,13H,2,8H2,1H3/t10-/m0/s1
• InChI Key： RHTOSTINGRLNEX-JTQLQIEISA-N
• SMILES： C(OCC)(=O)[C@@H](O)CC(=O)SC1=CC=CC=C1

Computed Properties

• Exact Mass: 254.06132

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 406.3±35.0 °C(Predicted)
• PSA: 63.6
• pka: 12.13±0.20(Predicted)